1-Methyl-1H-imidazole-2-sulfonyl chloride
Overview
Description
1-Methyl-1H-imidazole-2-sulfonyl chloride is a sulfonyl chloride derivative of 1-methyl-1H-imidazole . It is commonly used in organic synthesis as a reagent for the preparation of various pharmaceutical compounds . It is a white to off-white solid that is highly reactive and can react violently with water, so it must be handled with care .
Synthesis Analysis
1-Methyl-1H-imidazole-2-sulfonyl chloride is prepared mainly by two routes industrially. The main one is acid-catalysed methylation of imidazole by methanol . The second method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine .Molecular Structure Analysis
The molecular structure of 1-Methyl-1H-imidazole-2-sulfonyl chloride is represented by the empirical formula C4H5ClN2O2S . The molecular weight of the compound is 180.61 .Chemical Reactions Analysis
1-Methyl-1H-imidazole-2-sulfonyl chloride is highly reactive. It can react with chlorine dioxide to give disulfide hydrochlorite II, imidazole-2-sulfonic acid III, or imidazole-N-sulfonic IV, depending on the conditions .Physical And Chemical Properties Analysis
1-Methyl-1H-imidazole-2-sulfonyl chloride is a solid substance . It has a melting point of 66-71 °C . The compound should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Pharmaceutical Intermediates
1-Methyl-1H-imidazole-2-sulfonyl chloride is utilized in the synthesis of various pharmaceutical intermediates . Its reactivity as a sulfonyl chloride makes it a valuable compound for introducing sulfonyl groups into other molecules, which is a common structural motif in many drugs.
Organic Synthesis
In organic chemistry, this compound serves as a reagent for the preparation of a wide range of pharmaceutical compounds . Its role in the synthesis of sulfonylurea herbicides highlights its importance in the development of agrochemicals as well .
Material Science
The compound’s properties are explored in material science, particularly in the development of new materials with potential industrial applications . Its chemical structure allows for the creation of polymers and coatings with unique characteristics.
Analytical Chemistry
1-Methyl-1H-imidazole-2-sulfonyl chloride is used in analytical chemistry for the quantification and identification of various chemical species . Its reactivity can be harnessed to modify analytical reagents or create new ones that are more sensitive or selective.
Biochemistry Research
In biochemistry, the compound finds applications in studying and synthesizing biomolecules . It can be used to mimic or interfere with natural biochemical processes, providing insights into enzyme function and metabolic pathways.
Industrial Uses
Industrially, it is employed in the synthesis of chemicals that require the introduction of a sulfonyl group . This can include dyes, specialty chemicals, and performance materials that benefit from the sulfonyl group’s properties.
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a derivative of imidazole, which is known to interact with various biological targets . .
Mode of Action
It is known that sulfonyl chloride groups can react with amines, alcohols, and thiols to form sulfonamides, sulfonate esters, and sulfonate thioesters, respectively . Therefore, it is possible that 1-Methyl-1H-imidazole-2-sulfonyl chloride could interact with biological molecules containing these functional groups.
Result of Action
Given the reactivity of the sulfonyl chloride group, it is possible that this compound could modify proteins or other biological molecules, potentially altering their function .
Action Environment
The action, efficacy, and stability of 1-Methyl-1H-imidazole-2-sulfonyl chloride could be influenced by various environmental factors. For instance, the pH of the environment could affect the reactivity of the sulfonyl chloride group. Additionally, the presence of competing nucleophiles could influence the compound’s reactivity and selectivity .
properties
IUPAC Name |
1-methylimidazole-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2O2S/c1-7-3-2-6-4(7)10(5,8)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIGPKJYEYGGCLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20470140 |
Source
|
| Record name | 1-Methyl-1H-imidazole-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20470140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55694-81-0 |
Source
|
| Record name | 1-Methyl-1H-imidazole-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20470140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methylimidazole-2-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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